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Cat. No.: B146330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of 1-chloroheptane (C₇H₁₅Cl). It is intended for researchers, scientists, and

professionals in the field of drug development and organic synthesis. This document details the

physicochemical properties, structural information, and key reactions of 1-chloroheptane,

including detailed experimental protocols for its synthesis and nucleophilic substitution

reactions. The information is presented in a clear and structured format, with quantitative data

summarized in tables and key processes visualized using Graphviz diagrams to facilitate

understanding and application in a laboratory setting.

Introduction
1-Chloroheptane, also known as n-heptyl chloride, is a primary alkyl halide characterized by a

seven-carbon chain with a chlorine atom attached to the terminal carbon.[1] Its molecular

formula is C₇H₁₅Cl.[2] This compound serves as a versatile intermediate in organic synthesis,

primarily utilized in nucleophilic substitution and elimination reactions to introduce the heptyl

group into various molecular scaffolds.[1] Its nonpolar nature, owing to the long hydrocarbon

chain, dictates its solubility and reactivity profile.[1] Understanding the chemical properties and

structure of 1-chloroheptane is crucial for its effective application in the synthesis of novel

organic molecules, including potential pharmaceutical compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b146330?utm_src=pdf-interest
https://www.benchchem.com/product/b146330?utm_src=pdf-body
https://www.benchchem.com/product/b146330?utm_src=pdf-body
https://www.benchchem.com/product/b146330?utm_src=pdf-body
https://www.chemguide.co.uk/mechanisms/nucsub/hydroxide.html
https://www.nbinno.com/?news/gp-1-chloroheptane-comprehensive-overview-and-applications
https://www.chemguide.co.uk/mechanisms/nucsub/hydroxide.html
https://www.chemguide.co.uk/mechanisms/nucsub/hydroxide.html
https://www.benchchem.com/product/b146330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure and Identification
The structure of 1-chloroheptane consists of a linear seven-carbon alkane chain with a

chlorine atom bonded to one of the terminal carbon atoms.

Table 1: Chemical Identification of 1-Chloroheptane

Identifier Value

IUPAC Name 1-chloroheptane

CAS Number 629-06-1

Molecular Formula C₇H₁₅Cl

SMILES CCCCCCCCl

InChI
InChI=1S/C7H15Cl/c1-2-3-4-5-6-7-8/h2-

7H2,1H3

InChIKey DZMDPHNGKBEVRE-UHFFFAOYSA-N

Physicochemical Properties
1-Chloroheptane is a colorless liquid at room temperature and is insoluble in water but soluble

in common organic solvents.[1][2] A summary of its key physical and chemical properties is

provided in Table 2.

Table 2: Physicochemical Properties of 1-Chloroheptane
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Property Value Reference(s)

Molecular Weight 134.65 g/mol [3]

Appearance Clear, colorless liquid [2]

Melting Point -69 °C [2]

Boiling Point 159-161 °C [2]

Density 0.881 g/mL at 25 °C [2]

Refractive Index (n20/D) 1.425 [2]

Flash Point 41 °C (105.8 °F) [2]

Solubility in Water Insoluble [1][2]

Stability

Stable under recommended

storage conditions.

Flammable.

[3]

Reactivity
Incompatible with strong

oxidizing and reducing agents.
[3]

Synthesis of 1-Chloroheptane
1-Chloroheptane can be synthesized through several methods, with the most common being

the free-radical chlorination of heptane and the nucleophilic substitution of 1-heptanol.

Free-Radical Chlorination of Heptane
This method involves the reaction of heptane with chlorine gas in the presence of ultraviolet

(UV) light. The reaction proceeds via a free-radical chain mechanism, leading to a mixture of

monochlorinated heptane isomers.
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Figure 1: Free-Radical Chlorination of Heptane.

Synthesis from 1-Heptanol
A more regioselective method for the synthesis of 1-chloroheptane is the reaction of 1-

heptanol with a chlorinating agent such as concentrated hydrochloric acid (in the presence of a

catalyst like zinc chloride) or thionyl chloride (SOCl₂).[2]

1-Heptanol

1-Chloroheptane
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HCl / ZnCl₂
or

SOCl₂

H₂O or SO₂ + HClbyproducts
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Figure 2: Synthesis of 1-Chloroheptane from 1-Heptanol.

Reactivity and Key Reactions
As a primary alkyl halide, 1-chloroheptane readily undergoes nucleophilic substitution

reactions, primarily through an Sₙ2 mechanism. It can also participate in elimination reactions
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under appropriate conditions.

Nucleophilic Substitution
The chlorine atom in 1-chloroheptane is a good leaving group, allowing for its displacement by

a variety of nucleophiles. A common example is the reaction with hydroxide ions to form 1-

heptanol.[1][2]
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Reaction Setup

Reaction

Work-up

Purification

Combine 1-heptanol, concentrated HCl, and ZnCl₂ in a round-bottom flask.

Fit the flask with a reflux condenser.

Heat the mixture to reflux with stirring for 2-3 hours.

Monitor the reaction progress (e.g., by TLC).

Cool the reaction mixture to room temperature.

Transfer to a separatory funnel and separate the organic layer.

Wash the organic layer with water, NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous MgSO₄.

Filter and concentrate the solution under reduced pressure.

Purify the crude product by distillation.
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Reaction Setup

Reaction

Work-up

Purification

Dissolve NaOH in a mixture of ethanol and water in a round-bottom flask.

Add 1-chloroheptane to the flask and attach a reflux condenser.

Heat the mixture to reflux with stirring for 1-2 hours.

Monitor the disappearance of 1-chloroheptane by GC or TLC.

Cool the reaction mixture and add water.

Extract the product with a suitable organic solvent (e.g., diethyl ether).

Wash the combined organic extracts with water and brine.

Dry the organic layer over anhydrous Na₂SO₄.

Filter and remove the solvent by rotary evaporation.

Purify the crude 1-heptanol by distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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